Cas no 1417567-45-3 (N-Cyclopentylimidodicarbonimidic diamide sulfate)

• Product Name: N-Cyclopentylimidodicarbonimidic diamide sulfate
• CAS No: 1417567-45-3
• MF: C₇H₁₇N₅O₄S
• MW: 267.30597949028
• MDL: MFCD22422005
• CID: 4699204
• Update Time: 2025-05-20

N-Cyclopentylimidodicarbonimidic diamide sulfate Chemical and Physical Properties

Names and Identifiers

• N-cyclopentylimidodicarbonimidic diamide sulfate
• N-Cyclopentylimidodicarbonimidic diamide sulfate

• MDL： MFCD22422005
• Inchi： 1S/C7H15N5.H2O4S/c8-6(9)12-7(10)11-5-3-1-2-4-5;1-5(2,3)4/h5H,1-4H2,(H6,8,9,10,11,12);(H2,1,2,3,4)
• InChI Key： SCQHJSFQFJTDKJ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.N(=C(/N=C(\N)/N)\N)\C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Topological Polar Surface Area: 186

Additional information on N-Cyclopentylimidodicarbonimidic diamide sulfate

N-Cyclopentylimidodicarbonimidic Diamide Sulfate: A Comprehensive Overview

N-Cyclopentylimidodicarbonimidic diamide sulfate, with the CAS number 1417567-45-3, is a specialized chemical compound that has garnered attention in various scientific and industrial applications. This compound is notable for its unique structural properties and functional groups, which make it a valuable component in advanced materials science and pharmaceutical research. The molecule's structure incorporates a cyclopentyl group, which contributes to its stability and reactivity, while the imidodicarbonimidic diamide functional group imparts specific chemical properties that are highly sought after in specialized applications.

The synthesis of N-Cyclopentylimidodicarbonimidic diamide sulfate involves a series of carefully controlled reactions, often utilizing advanced organic chemistry techniques. Recent studies have highlighted the importance of optimizing synthesis pathways to enhance yield and purity, particularly in large-scale production scenarios. Researchers have explored the use of novel catalysts and reaction conditions to streamline the synthesis process, making it more efficient and cost-effective. These advancements have significantly contributed to the compound's accessibility in both academic and industrial settings.

In terms of applications, N-Cyclopentylimidodicarbonimidic diamide sulfate has found utility in a wide range of fields. One of the most promising areas is its use in drug delivery systems, where its unique chemical properties enable the creation of biocompatible materials with tailored release profiles. Additionally, the compound has been employed in the development of high-performance polymers, which exhibit enhanced mechanical strength and thermal stability. Recent breakthroughs in materials science have further expanded its potential uses, particularly in the creation of lightweight composites for aerospace and automotive industries.

The chemical stability of N-Cyclopentylimidodicarbonimidic diamide sulfate under various environmental conditions has been extensively studied. Research indicates that the compound demonstrates remarkable resistance to degradation under extreme temperatures and pH levels, making it ideal for use in harsh industrial environments. Furthermore, its compatibility with a wide range of solvents has facilitated its integration into complex chemical processes, including those involving multi-component reactions.

From a safety standpoint, understanding the handling and storage requirements of N-Cyclopentylimidodicarbonimidic diamide sulfate is crucial. While it is not classified as a hazardous material under standard conditions, proper precautions should be taken to ensure safe handling. Recent studies have emphasized the importance of adhering to recommended storage guidelines to maintain the compound's integrity and prevent unintended reactions.

In conclusion, N-Cyclopentylimidodicarbonimidic diamide sulfate stands as a testament to the ingenuity of modern chemistry. Its versatile properties and wide-ranging applications continue to drive innovation across multiple disciplines. As research into this compound progresses, new opportunities for its utilization are expected to emerge, further solidifying its role as a key player in contemporary scientific advancements.